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Compound of Interest

Compound Name: Methyl 2-bromo-3-nitrobenzoate

Cat. No.: B146872 Get Quote

An In-depth Technical Guide to Methyl 2-bromo-
3-nitrobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, molecular

formula, and key data for Methyl 2-bromo-3-nitrobenzoate. It is intended to be a valuable

resource for professionals in research, science, and drug development who are interested in

utilizing this compound in their work.

Core Chemical Information
Methyl 2-bromo-3-nitrobenzoate is an organic compound with the molecular formula

C8H6BrNO4.[1] It belongs to the family of substituted benzoic acids, featuring a methyl ester

group, a bromine atom at the 2-position, and a nitro group at the 3-position of the benzene ring.

Chemical Structure
The structure of Methyl 2-bromo-3-nitrobenzoate is defined by a benzene ring substituted

with a methyl carboxylate group, a bromine atom, and a nitro group. The IUPAC name for this

compound is methyl 2-bromo-3-nitrobenzoate.

Caption: Chemical structure of Methyl 2-bromo-3-nitrobenzoate.
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Physicochemical Properties
A summary of the key quantitative data for Methyl 2-bromo-3-nitrobenzoate is presented in

the table below. It is important to note that while some physical properties like melting and

boiling points are well-documented for isomeric compounds, specific experimental values for

Methyl 2-bromo-3-nitrobenzoate are not readily available in the surveyed literature.

Property Value

Molecular Formula C8H6BrNO4[1]

Molecular Weight 260.04 g/mol [1]

Appearance Brown or yellow solid

Storage Conditions Store at 0-8°C

Melting Point Data not available

Boiling Point Data not available

Experimental Protocols
The synthesis of Methyl 2-bromo-3-nitrobenzoate can be achieved through a two-step

process involving the synthesis of the precursor, 2-bromo-3-nitrobenzoic acid, followed by its

esterification with methanol.

Synthesis of 2-bromo-3-nitrobenzoic acid
A plausible method for the synthesis of 2-bromo-3-nitrobenzoic acid involves the nitration of 2-

bromobenzoic acid.

Materials:

2-bromobenzoic acid

Concentrated sulfuric acid

Concentrated nitric acid
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Ice

Procedure:

In a flask, dissolve 2-bromobenzoic acid in concentrated sulfuric acid.

Cool the mixture in an ice bath.

Slowly add a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid

dropwise to the solution, maintaining a low temperature.

After the addition is complete, continue stirring the reaction mixture at a low temperature for

a specified period.

Pour the reaction mixture over crushed ice to precipitate the product.

Collect the solid product by vacuum filtration and wash with cold water.

The crude 2-bromo-3-nitrobenzoic acid can be purified by recrystallization.

Esterification of 2-bromo-3-nitrobenzoic acid
The final step is the esterification of the synthesized 2-bromo-3-nitrobenzoic acid with

methanol. A general protocol for the esterification of nitrobenzoic acids is provided below, which

can be adapted for this specific substrate.

Materials:

2-bromo-3-nitrobenzoic acid

Methanol

Acid catalyst (e.g., concentrated sulfuric acid)

Inert solvent (e.g., toluene)

Procedure:
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Dissolve 2-bromo-3-nitrobenzoic acid in an excess of methanol and an inert solvent like

toluene.

Add a catalytic amount of concentrated sulfuric acid to the solution.

Heat the reaction mixture to reflux for several hours. The progress of the reaction can be

monitored by thin-layer chromatography.

After the reaction is complete, cool the mixture and remove the excess methanol and solvent

under reduced pressure.

The crude product can be purified by column chromatography or recrystallization to yield

Methyl 2-bromo-3-nitrobenzoate.

Synthesis of 2-bromo-3-nitrobenzoic acid Esterification

Nitration of 2-bromobenzoic acid Precipitation on ice Filtration and washing Recrystallization Reaction with Methanol and Acid Catalyst Solvent removal Column Chromatography/Recrystallization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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